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Compound of Interest

Compound Name: N-Nervonoyl! Taurine

Cat. No.: B7852541

Essential Safety and Handling Guide for N-
Nervonoyl Taurine

This guide provides crucial safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling N-Nervonoyl Taurine.
The information is designed to ensure safe laboratory practices and build confidence in
chemical handling.

Hazard Identification and Personal Protective Equipment
(PPE)

While N-Nervonoyl Taurine is a derivative of the generally non-hazardous compound Taurine,
specific safety data for this molecule should be prioritized[1]. As a crystalline solid, the primary
risks are associated with the inhalation of dust and contact with eyes and skin[2][3][4].
Adherence to proper PPE protocols is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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. Recommended Standard/Specificat Justification & Best
Protection Type . . .
Equipment ion Practices
) Protects against
Safety glasses with _ .
OSHA 29 CFR airborne particles and

Eye/Face Protection

side shields or

chemical safety

goggles.

1910.133 or European
Standard EN166.[3][5]

accidental splashes.
Always ensure a snug
fit.

Skin Protection

Nitrile rubber gloves.
[4] Lab coat or
overalls.[6] PVC apron
(optional, for larger

quantities).[6]

European Standard
EN 374.[4][6]

Prevents direct skin
contact. Gloves
should be inspected
for degradation before
use and disposed of
after handling the
compound. Hands
should be washed
thoroughly after glove

removal[5][6].

Respiratory Protection

Not required under
normal use with
adequate ventilation.
[3] Use a particulate
filter respirator (dust
mask) if dust
formation is
unavoidable.[4][5]

NIOSH (US) or CEN
(EV) approved.[5]

Recommended as a
precaution, especially
when weighing or
transferring powder, to
prevent inhalation of
fine particles. Work
should ideally be
performed in a
ventilated enclosure

or fume hood[5].

Physical and Chemical Properties

Understanding the compound's properties is essential for safe handling and storage.

Table 2: Properties of N-Nervonoyl Taurine
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Property Value Source

CAS Number 1942003-30-6 Cayman Chemical[2]
Molecular Formula C26Hs51NOa4S PubChem([7]
Formula Weight 473.8 g/mol PubChem[7]
Appearance A crystalline solid Cayman Chemical[2]
Storage Temperature -20°C Cayman Chemical[2]
Stability > 4 years (at -20°C) Cayman Chemical[2]

N DMF: 5 mg/ml DMSO: 10 ]
Solubility Cayman Chemical[2]
mg/ml PBS (pH 7.2): 1 mg/mi

Operational and Disposal Plans: Step-by-Step

Guidance
Safe Handling and Experimental Workflow

Following a systematic procedure minimizes risks during the handling of N-Nervonoyl Taurine.
The workflow below outlines the necessary steps from preparation to cleanup.
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1. Preparation Phase

Designate & Clean
Handling Area

'

Don Required PPE
(Gloves, Goggles, Lab Coat)

l

Review Safety Data Sheet (SDS)

iDroceed to Handling
I
T

2. Handlihg Phase

Weigh Compound in
Ventilated Enclosure
to Avoid Dust

Dissolve in Appropriate
Solvent (e.g., DMSO)

I
Experiment Complete
I

3. Cleanup & isposal Phase

Clean Spills:
Sweep Solid, Absorb Liquid

Collect Waste in
Sealed, Labeled Container

Doff & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Nervonoyl Taurine.
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Detailed Handling Protocol

e Preparation:

o Designate a specific work area, preferably within a chemical fume hood or ventilated
enclosure, to handle the compound.

o Ensure an eyewash station and safety shower are readily accessible.[3]
o Before starting, put on all required PPE as detailed in Table 1.
e Weighing and Aliquoting:

o Handle N-Nervonoyl Taurine as a solid powder. Avoid any actions that could generate
dust.[6]

o Use a micro-spatula to carefully transfer the powder.

o Weigh the desired amount in a tared, sealed container (e.g., a microcentrifuge tube) to
minimize contamination and exposure.

¢ Solubilization:

o Based on experimental needs, dissolve the compound in an appropriate solvent like
DMSO or DMF, as indicated in Table 2.[2]

o Add the solvent slowly to the solid to prevent splashing.
o Post-Handling Cleanup:
o Wipe down the work surface and any equipment used with a suitable cleaning agent.

o Properly dispose of all contaminated consumables (e.g., pipette tips, weigh boats) as
chemical waste.

Spill and Disposal Plan

Proper waste management is critical for laboratory safety and environmental compliance.
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e Spill Response:

o Solid Spills: Carefully sweep up the solid material and place it into a suitable, sealed
container for disposal. Avoid creating dust[3][5].

o Solution Spills: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and
place it in a sealed container for chemical waste disposal.

o Ventilate the area of the spill.
» Waste Disposal Protocol:

o Unused Product: Unused N-Nervonoyl Taurine should be disposed of as chemical waste.
Do not discard it down the drain.

o Contaminated Materials: All disposable items that have come into contact with the
chemical, including gloves, pipette tips, and paper towels, must be collected in a clearly
labeled hazardous waste container.[5]

o Final Disposal: All chemical waste should be disposed of through a licensed disposal
company, adhering to all local, regional, and national regulations[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-
Nervonoyl Taurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7852541#personal-protective-equipment-for-
handling-n-nervonoyl-taurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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